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The table below summarizes experimental data on the potency of various ACCase inhibitors. Please note that the

ECs o values (the concentration effective in achieving 50% of the maximum response) are highly dependent on

the experimental system and cannot be directly compared across different studies.

o ] ] Experimental Reported
Herbicide Chemical Family Test System Notes
Measure Potency
Haloxyfop Aryloxyphenoxypropionate  Trypanosoma ECso 67 uM Most potent
(FOP) brucei lysate  (enzyme FOP tested in
[1] inhibition) this study.
Haloxyfop Aryloxyphenoxypropionate  Poa annua LDso (Lethal 46.4 -49.4 Controlled
(FOP) (Whole Dose for 50% g ae ha™ susceptible
Plant) [2] of plants) (Susceptible plants at the
population) recommended
rate [2].
Fluazifop Aryloxyphenoxypropionate  Trypanosoma ECso > 400 pM Less potent
(FOP) brucei lysate  (enzyme than
[1] inhibition) haloxyfop in
this system
[1].
Quizalofop Aryloxyphenoxypropionate  Trypanosoma ECso > 400 uM Less potent
(FOP) brucei lysate  (enzyme than
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. . . Experimental Reported
Herbicide Chemical Family Test System Notes
Measure Potency
[1] inhibition) haloxyfop in
this system
[1].
Clethodim Cyclohexanedione (DIM) Poa annua LDso (Lethal ~21.5g ae Effectively
(Whole Dose for 50% ha™! controlled
Plant) [2] of plants) haloxyfop-
resistant
plants; no
Cross-
resistance [2].
Sethoxydim Cyclohexanedione (DIM) Trypanosoma ECso > 400 uM Showed low
brucei lysate  (enzyme potency in the
[1] inhibition) protozoan
system [1].

Detailed Experimental Protocols

To ensure the reproducibility of the data, here is a detailed methodology for a key assay used to determine the

potency of these inhibitors.

1. ACCase Enzyme Activity Assay (from Trypanosoma brucei lysate) [1] This protocol measures the direct

inhibition of the ACCase enzyme by quantifying the incorporation of a radioactive carbon label into the product.

e Principle: The assay measures the ACCase-catalyzed carboxylation of acetyl-CoA to malonyl-CoA by
tracking the incorporation of [ 14C]C02 from [14C]NaHCO3 into acid-stable [14C]malonyl-CoA.
o Key Reagents:

[e]

[e]

o

o

e Procedure:
o Incubation: The assay mixture, containing lysate, substrates (Acetyl-CoA, ATP), and various
concentrations of the herbicide inhibitor, is incubated.

Desalted cell lysate containing the ACCase enzyme.
[14C]INaHCO3 as the radioactive substrate.
Acetyl-CoA.
o ATP.

Herbicides (e.g., haloxyfop) dissolved in an appropriate solvent like DMSO.

o Reaction Initiation: The reaction is started by adding [ 14C]NaHCO03.
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o Termination & Measurement: After a fixed time, the reaction is stopped with acid. The acid-stable
[14C]Imalonyl-CoA product is quantified using a scintillation counter.

o Data Analysis: Enzyme activity in the presence of inhibitors is compared to a control (no inhibitor).
The ECs o value is determined from a dose-response curve.

2. Whole-Plant Dose-Response Bioassay (from Poa annua) [2] This protocol determines the effectiveness of a

herbicide on living plants and is used to establish resistance.

e Principle: Plants are treated with a range of herbicide doses to determine the dose required to kill 50% of
plants (LDso) or reduce plant biomass by 50% (GRso).
e Procedure:
o Plant Growth: Susceptible (S) and putative resistant (R) plants are grown under controlled
conditions.
o Herbicide Application: Post-emergence herbicides are applied at multiple rates, including the
recommended label rate and higher doses.
o Evaluation: Plant survival and dry weight are assessed after a set period (e.g., 21 days after
application).
o Data Analysis: LDso and GRso values are calculated using non-linear regression models. The
resistance level (R/S ratio) is calculated by dividing the R population's value by the S population's
value.

Mechanism of Action and Resistance

The following diagram illustrates how Halexyfop inhibits the ACCase enzyme and a key genetic mechanism that

leads to resistance.

[le-2041 — Thr Mutation

Haloxyfop Inhibitor

Binds to CT Domain ~ Structural Change

[(C%[C]S;Tain]?)};zgr)] (Herbicide Resistance)

atalyzes

Inhibition of
Malonyl-CoA Production
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Diagram: Haloxyfop Inhibition of ACCase and Target-Site Resistance Mechanism

¢ Binding Site: Haloxyfop binds directly to the carboxyltransferase (CT) domain of the ACCase enzyme,
specifically at a hydrophobic pocket located at the interface of the enzyme dimer [3]. This binding blocks
the enzyme's active site, preventing the conversion of acetyl-CoA to malonyl-CoA—a crucial building block
for fatty acid synthesis [2] [3].

e Target-Site Resistance: A single point mutation in the ACCase gene can lead to an amino acid
substitution (e.g., Isoleucine to Threonine at position 2041) within the CT domain [2]. This structural
change can reduce the herbicide's ability to bind effectively, conferring resistance without necessarily
compromising the enzyme's catalytic function [2]. This explains the lack of cross-resistance to clethodim
observed in some populations, as different herbicides may interact with the binding site differently [2].

Key Insights for Researchers

e Potency is System-Dependent: Haloxyfop consistently shows high potency among FOP herbicides, but
its absolute efficacy varies significantly across species and experimental setups. Direct numerical
comparisons are only valid within the same study [2] [1].

e Cross-Resistance Patterns: Resistance to one ACCase inhibitor (like haloxyfop) does not automatically
confer resistance to all others. For example, haloxyfop-resistant Poa annua remained fully susceptible to
clethodim, a cyclohexanedione (DIM) herbicide [2]. This highlights the importance of understanding
specific resistance mechanisms for effective management.

e Consider Non-Target Effects: Research on Trypanosoma brucei suggests that haloxyfop's toxicity in
vivo may involve off-target effects beyond ACCase inhibition [1]. This is a critical consideration when
repurposing herbicides for new applications like parasitology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Quantitative Potency Comparison of ACCase Inhibitors]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b569732#haloxyfop-accase-

inhibitors-potency-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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